Cas no 2097954-86-2 ((1-((Tetrahydrofuran-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride)

• Product Name: (1-((Tetrahydrofuran-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride
• CAS No: 2097954-86-2
• MF: C₈H₁₆Cl₂N₄O
• MW: 255.144839286804
• CID: 5043216
• Update Time: 2025-05-19

(1-((Tetrahydrofuran-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-((tetrahydrofuran-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride
• [1-(oxolan-2-ylmethyl)triazol-4-yl]methanamine;dihydrochloride
• (1-((Tetrahydrofuran-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride

• Inchi： 1S/C8H14N4O.2ClH/c9-4-7-5-12(11-10-7)6-8-2-1-3-13-8;;/h5,8H,1-4,6,9H2;2*1H
• InChI Key： KMOKBEMELYAZJK-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCCC1CN1C=C(CN)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 166
• Topological Polar Surface Area: 66

Additional information on (1-((Tetrahydrofuran-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride

Recent Advances in the Study of (1-((Tetrahydrofuran-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine Dihydrochloride (CAS: 2097954-86-2)

The compound (1-((Tetrahydrofuran-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride (CAS: 2097954-86-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole and tetrahydrofuran moieties, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and neurological research. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key breakthroughs in the study of this compound is its role as a potent inhibitor of bacterial and fungal pathogens. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that the compound exhibits strong inhibitory activity against multidrug-resistant strains of Staphylococcus aureus and Candida albicans. The study highlighted the compound's ability to disrupt cell wall synthesis, making it a promising candidate for the development of novel antibiotics. Furthermore, its low cytotoxicity to mammalian cells enhances its therapeutic potential.

In the context of cancer research, (1-((Tetrahydrofuran-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride has been investigated for its ability to modulate key signaling pathways involved in tumor progression. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound selectively inhibits the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The study utilized in vitro and in vivo models to demonstrate the compound's efficacy in reducing tumor growth and metastasis, particularly in breast and lung cancer cell lines.

Another area of interest is the compound's potential application in neurological disorders. Preliminary findings from a study published in ACS Chemical Neuroscience (2023) suggest that the compound may act as a modulator of neurotransmitter systems, particularly those involving GABA and glutamate. This has implications for the treatment of conditions such as epilepsy, anxiety, and neurodegenerative diseases. The study also noted the compound's ability to cross the blood-brain barrier, a critical factor for its use in central nervous system (CNS) therapies.

The synthesis and optimization of (1-((Tetrahydrofuran-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride have also been a focus of recent research. A paper in Organic Process Research & Development (2024) described a scalable and cost-effective synthetic route for the compound, which is essential for its potential commercialization. The study emphasized the use of green chemistry principles to minimize environmental impact and improve yield.

In conclusion, (1-((Tetrahydrofuran-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride (CAS: 2097954-86-2) represents a versatile and promising molecule in the field of chemical biology and medicinal chemistry. Its diverse therapeutic applications, coupled with recent advancements in its synthesis and mechanistic understanding, position it as a valuable candidate for further research and development. Future studies should focus on clinical trials to validate its efficacy and safety in humans, as well as explore its potential in combination therapies.